N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H19N3O4/c1-26-16-10-15(11-17(12-16)27-2)21-19(24)13-23-20(25)9-8-18(22-23)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: AWTJKIWEGVPVSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3)OC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that has been used in scientific research for its potential applications in the diagnosis and treatment of various diseases.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide binds to TSPO with high affinity and specificity, leading to the activation of downstream signaling pathways that regulate immune cell activation, mitochondrial function, and cell survival. The exact mechanism of action of N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is still under investigation, but it is thought to modulate the activity of TSPO through allosteric regulation or by inducing conformational changes in the protein.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been shown to modulate the activity of immune cells, including microglia and astrocytes, by regulating the production of cytokines and chemokines that are involved in neuroinflammation. It has also been shown to protect neurons from oxidative stress and apoptosis by enhancing mitochondrial function and reducing reactive oxygen species production. Furthermore, N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been investigated for its potential anticancer effects, as TSPO is highly expressed in various cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide in scientific research include its high affinity and specificity for TSPO, its ability to cross the blood-brain barrier and bind to activated microglia in the brain, and its potential applications in the diagnosis and treatment of various diseases. However, the limitations of using N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide include its high cost, the need for specialized equipment such as PET scanners, and the potential for off-target effects.

Future Directions

For the use of N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide in scientific research include investigating its potential applications in the diagnosis and treatment of various diseases, including neuroinflammatory disorders, neurodegenerative diseases, and cancer. Furthermore, the development of novel TSPO ligands with improved pharmacokinetic properties and reduced off-target effects could lead to the development of more effective diagnostic and therapeutic agents. Finally, the elucidation of the exact mechanism of action of N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide and TSPO could provide new insights into the regulation of immune cell function and mitochondrial biology.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide involves the reaction of 2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetyl chloride with 3,5-dimethoxyaniline in the presence of a base such as triethylamine. The resulting product is purified through column chromatography to obtain N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide in high purity.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been widely used in scientific research as a ligand for TSPO, which is a mitochondrial protein that is highly expressed in activated microglia, astrocytes, and other immune cells. TSPO has been implicated in various pathological processes, including neuroinflammation, neurodegeneration, and cancer. N-(3,5-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been used as a diagnostic tool for imaging activated microglia in the brain using positron emission tomography (PET) and for studying the role of TSPO in various diseases.